Cas no 333767-60-5 (N-(4-methoxyphenyl)-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)
N-(4-methoxyphenyl)-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-methoxyphenyl)-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
- Oprea1_645415
- SR-01000486587-1
- Cambridge id 5745562
- 333767-60-5
- CHEMBL2262551
- AKOS021997746
- SR-01000486587
- F1011-1706
- N-(4-methoxyphenyl)-6-methyl-4-(3-nitrophenyl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
- AKOS000633301
- Oprea1_455368
-
- Inchi: 1S/C19H18N4O5/c1-11-16(18(24)21-13-6-8-15(28-2)9-7-13)17(22-19(25)20-11)12-4-3-5-14(10-12)23(26)27/h3-10,17H,1-2H3,(H,21,24)(H2,20,22,25)
- InChI Key: ZUIIKXSJXVPQKJ-UHFFFAOYSA-N
- SMILES: O=C(C1=C(C)NC(NC1C1C=CC=C(C=1)[N+](=O)[O-])=O)NC1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 382.12771969g/mol
- Monoisotopic Mass: 382.12771969g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 651
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 125Ų
N-(4-methoxyphenyl)-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1011-1706-2μmol |
N-(4-methoxyphenyl)-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
333767-60-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1011-1706-5μmol |
N-(4-methoxyphenyl)-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
333767-60-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1011-1706-10μmol |
N-(4-methoxyphenyl)-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
333767-60-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1011-1706-20μmol |
N-(4-methoxyphenyl)-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
333767-60-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1011-1706-1mg |
N-(4-methoxyphenyl)-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
333767-60-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1011-1706-2mg |
N-(4-methoxyphenyl)-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
333767-60-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1011-1706-3mg |
N-(4-methoxyphenyl)-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
333767-60-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1011-1706-4mg |
N-(4-methoxyphenyl)-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
333767-60-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1011-1706-5mg |
N-(4-methoxyphenyl)-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
333767-60-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1011-1706-10mg |
N-(4-methoxyphenyl)-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
333767-60-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(4-methoxyphenyl)-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on N-(4-methoxyphenyl)-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
N-(4-Methoxyphenyl)-6-Methyl-4-(3-Nitrophenyl)-2-Oxo-1,2,3,4-Tetrahydropyrimidine-5-Carboxamide: A Comprehensive Overview
The compound with CAS No 333767-60-5, known as N-(4-methoxyphenyl)-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide, is a structurally complex organic molecule that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their potential in drug discovery and development. The molecule's structure is characterized by a tetrahydropyrimidine ring system with multiple substituents that contribute to its unique pharmacological properties.
Recent studies have highlighted the importance of pyrimidine derivatives in targeting various biological pathways. The presence of a 2-oxo group in the tetrahydropyrimidine ring suggests that this compound may exhibit redox activity or participate in enzyme-mediated reactions. Additionally, the substitution patterns at positions 4 and 5 of the ring—specifically the 4-(3-nitrophenyl) and 5-carboxamide groups—indicate potential for modulation of protein-protein interactions or inhibition of key enzymes involved in disease progression.
One of the most intriguing aspects of this compound is its ability to interact with cellular signaling pathways. Research conducted in 2023 has demonstrated that N-(4-methoxyphenyl)-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide can modulate the activity of kinases, which are critical regulators of cell growth and survival. This finding underscores its potential as a lead compound for anti-cancer therapies.
The synthesis of this compound involves a multi-step process that incorporates advanced organic chemistry techniques. Key steps include the Staudinger reaction for forming the tetrahydropyrimidine ring and subsequent functionalization to introduce the methoxy and nitro substituents. The optimization of reaction conditions has been crucial in achieving high yields and maintaining the integrity of the molecule's stereochemistry.
In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent for neurodegenerative diseases. Its ability to cross the blood-brain barrier and target specific neuronal pathways makes it an attractive candidate for further investigation. Moreover, recent advancements in computational chemistry have enabled researchers to predict its binding affinity to various receptors with remarkable accuracy.
Despite its potential benefits, further research is required to fully understand the pharmacokinetics and toxicity profile of N-(4-methoxyphenyl)-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide. Ongoing studies are exploring its metabolism in vivo and assessing its long-term safety profile to determine its suitability for clinical trials.
In conclusion, CAS No 333767-60-5 represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising biological activity make it a valuable tool for researchers seeking novel therapeutic agents. As our understanding of this compound continues to grow, it holds great potential for contributing to the development of innovative treatments for a variety of diseases.
333767-60-5 (N-(4-methoxyphenyl)-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)